Molybdenum(II) acetate dimer

• Molecular Formula: C8H16Mo2O8
• Molecular Weight: 432.1 g/mol
• InChI: InChI=1S/4C2H4O2.2Mo/c4*1-2(3)4;;/h4*1H3,(H,3,4)
• InChIKey: UCYXRZPFJJBQDL-UHFFFAOYSA-N

Molybdenum(II) Acetate Dimer – Structural Identity & Procurement

Molybdenum(II) acetate dimer, systematically named tetrakis[μ-(acetato-κO:κO′)]dimolybdenum (Mo–Mo) or dimolybdenum tetraacetate, is a neutral dinuclear coordination compound with the formula Mo₂(O₂CCH₃)₄ (CAS 14221-06-8, MW 428.10 g·mol⁻¹) [1]. It crystallizes as yellow, diamagnetic, air-stable needles adopting the iconic Chinese lantern (paddlewheel) structure in which four bridging acetate ligands embrace two molybdenum centers linked by a formal metal–metal quadruple bond of configuration σ²π⁴δ² [1]. The compound is slightly soluble in organic solvents, insoluble in water, and decomposes upon heating rather than melting . Commercial availability spans purity grades from 99% (2N) to 99.999% (5N), and it is primarily procured as a precursor for synthesizing other quadruply-bonded dimolybdenum complexes, as a catalyst precursor in heterogeneous olefin metathesis, and as a stereochemical auxiliary chromophore for determining absolute configuration of vicinal diols by circular dichroism [2].

StructureQuadruply-bonded dimolybdenum paddlewheel complex

RolePrecursor, catalyst precursor, chiroptical auxiliary

StabilityAir-stable, diamagnetic solid; decomposes upon heating

• [1] Wikipedia contributors. Molybdenum(II) acetate. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Molybdenum(II)_acetate (accessed April 2026). View Source
• [2] American Elements. Molybdenum(II) Acetate Dimer – Product Data Sheet. Available at: https://www.americanelements.com/molybdenum-ii-acetate-dimer-14221-06-8 (accessed April 2026). View Source

Why Molybdenum(II) Acetate Dimer Is Irreplaceable

Although Mo₂(O₂CCH₃)₄ shares the Chinese lantern structural motif with rhodium(II) acetate, copper(II) acetate, and chromium(II) acetate, these compounds are not functionally interchangeable [1]. The metal–metal bond order differs fundamentally across the series: Mo₂(OAc)₄ possesses a genuine quadruple bond (σ²π⁴δ², bond order = 4) with a Mo–Mo distance of 2.0934 Å, whereas Rh₂(OAc)₄ features a single Rh–Rh bond (~2.39 Å), Cu₂(OAc)₄ exhibits weak antiferromagnetic coupling (Cu–Cu ~2.62 Å), and Cr₂(OAc)₄(H₂O)₂ has a structurally variable Cr–Cr quadruple bond (2.29–2.36 Å) whose strength is highly sensitive to axial ligation [1][2][3]. These differences manifest in divergent electronic absorption spectra, magnetic ground states (diamagnetic Mo₂ vs. paramagnetic Cu₂ at room temperature), redox behavior, and ligand-substitution kinetics; consequently, substituting one paddlewheel dimer for another in a catalytic protocol, chiroptical assay, or synthetic procedure will alter—or abrogate—the desired performance [4]. Even among dimolybdenum tetracarboxylates, the acetate variant is uniquely positioned as the most atom-economical, synthetically accessible, and structurally characterized member of the family, making it the default procurement choice for method development and scale-up [5].

Mo₂(OAc)₄Rh₂(OAc)₄: single Rh–Rh bond, longer distance, divergent redox behavior — may shift catalytic or chiroptical response

Mo₂(OAc)₄Cu₂(OAc)₄: weak antiferromagnetic coupling, dissociative vaporization — gas-phase integrity not preserved; paramagnetic interference possible

Mo₂(OAc)₄Cr₂(OAc)₄: air-sensitive, structurally variable quadruple bond — handling protocols and bond robustness may differ

• [1] Wikipedia contributors. Molybdenum(II) acetate. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Molybdenum(II)_acetate (accessed April 2026). View Source
• [2] Wikipedia contributors. Rhodium(II) acetate. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Rhodium(II)_acetate (accessed April 2026). View Source
• [3] Wikipedia contributors. Chromium(II) acetate. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Chromium(II)_acetate (accessed April 2026). View Source
• [4] Cotton, F. A.; Murillo, C. A.; Walton, R. A. Multiple Bonds Between Metal Atoms, 3rd ed.; Springer: New York, 2005; Chapters 3–4. ISBN 0-387-25829-9. View Source
• [5] Johnson, K. D.; Powell, G. L. Microwave-assisted synthesis of dimolybdenum tetracarboxylates and a decanuclear osmium cluster. J. Organomet. Chem. 2008, 693, 1712–1715. DOI: 10.1016/j.jorganchem.2008.02.006. View Source

Quantitative Differentiation vs. Closest Analogs

Metal–Metal Quadruple Bond Length Comparison

Mo₂(OAc)₄ exhibits the shortest, most structurally invariant metal–metal distance among the common paddlewheel acetate dimers bearing a genuine quadruple bond. The Mo–Mo distance refined from single-crystal X-ray diffraction is 2.0934(8) Å, corresponding to a formal bond order of 4 with the electronic configuration σ²π⁴δ² [1][2]. In contrast, Rh₂(OAc)₄ features a single Rh–Rh bond of 2.39 Å; Cu₂(OAc)₄(H₂O)₂ has a much longer Cu–Cu contact of 2.617 Å reflecting weak antiferromagnetic coupling rather than a covalent multiple bond; and Cr₂(OAc)₄(H₂O)₂ shows a Cr–Cr distance of 2.362 Å (dihydrate) or 2.288 Å (anhydrous), both significantly longer than the Mo–Mo bond despite also being formally quadruple [3][4][5][6].

Quadruple Bond Length

Head-to-head

Mo–Mo 2.0934(8) Å vs. Rh–Rh 2.39 Å, Cu–Cu 2.617 Å, Cr–Cr 2.362 Å (dihydrate)

Supports structural identity and procurement confidence

12.7% shorter than Rh–Rh; minimal axial ligation sensitivity

Evidence Dimension	Metal–metal bond distance (single-crystal X-ray diffraction)
Target Compound Data	Mo–Mo = 2.0934(8) Å [Mo₂(O₂CCH₃)₄, anhydrous]
Comparator Or Baseline	Rh–Rh = 2.39 Å [Rh₂(OAc)₄]; Cu–Cu = 2.617 Å [Cu₂(OAc)₄(H₂O)₂]; Cr–Cr = 2.362 Å [Cr₂(OAc)₄(H₂O)₂, dihydrate] / 2.288 Å [Cr₂(OAc)₄, anhydrous]
Quantified Difference	Mo–Mo is 12.7% shorter than Rh–Rh, 20.0% shorter than Cu–Cu, and 11.4% (vs. Cr dihydrate) / 8.5% (vs. Cr anhydrous) shorter than Cr–Cr
Conditions	Single-crystal X-ray diffraction at ambient temperature; Mo₂(OAc)₄ crystallized without axial ligands

Why This Matters

The uniquely short Mo–Mo quadruple bond with minimal sensitivity to axial ligation ensures predictable, reproducible structural and electronic properties—critical for procurement when the compound is used as a standardized precursor or spectroscopic calibrant.

• [1] Wikipedia contributors. Molybdenum(II) acetate. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Molybdenum(II)_acetate (accessed April 2026). View Source
• [2] Cotton, F. A.; Mester, Z. C.; Webb, T. R. The length of the molybdenum-to-molybdenum quadruple bond in dimolybdenum tetraacetate. Acta Crystallogr. Sect. B 1974, 30, 2768–2770. DOI: 10.1107/S056774087400802X. View Source
• [3] Wikipedia contributors. Rhodium(II) acetate. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Rhodium(II)_acetate (accessed April 2026). View Source
• [4] Shee, N. K.; et al. On copper–copper bond in hydrated cupric acetate. Comput. Theor. Chem. 2015, 1067, 71–77. DOI: 10.1016/j.comptc.2015.05.019. View Source
• [5] Wikiwand. Chromium(II) acetate. Available at: https://www.wikiwand.com/en/articles/Chromium(II)_acetate (accessed April 2026). View Source
• [6] Cotton, F. A.; Murillo, C. A.; Walton, R. A. Multiple Bonds Between Metal Atoms, 3rd ed.; Springer: New York, 2005; Chapter 3, pp. 35–67. ISBN 0-387-25829-9. View Source

Vaporization Integrity: Mo₂(OAc)₄ vs. Cu₂(OAc)₄

Under vacuum conditions in a mass spectrometer, Mo₂(OAc)₄ vaporizes as the intact dinuclear cation Mo₂Ac₄⁺, preserving the paddlewheel structure in the gas phase. This behavior is shared with Cr₂Ac₄ and Rh₂Ac₄ (which also vaporize as intact M₂Ac₄⁺), but critically contrasts with Cu₂Ac₄, which undergoes dissociative vaporization to give Cu₂Ac₂⁺ + 2 'Ac' fragments [1][2]. The intact vaporization of Mo₂(OAc)₄ enables its use as a direct precursor for gas-phase deposition, mass spectrometric calibration of dinuclear species, and fundamental studies of metal–metal bonding in the absence of condensed-phase perturbations.

Vaporization Integrity

Head-to-head

Intact Mo₂Ac₄⁺ vs. dissociative Cu₂Ac₂⁺ (+ fragments)

Supports gas-phase application selection

Cr₂ and Rh₂ also vaporize intact; Cu₂ does not

Evidence Dimension	Vaporization mode under vacuum (mass spectrometer)
Target Compound Data	Intact vaporization as Mo₂Ac₄⁺; simultaneous formation of an oxidic or metallic residue
Comparator Or Baseline	Cu₂Ac₄ vaporizes dissociatively as Cu₂Ac₂⁺ (+ 2 'Ac'); Cr₂Ac₄ and Rh₂Ac₄ vaporize intact as M₂Ac₄⁺
Quantified Difference	Qualitative difference: intact binuclear cation vs. mononuclear fragment; Mo₂, Cr₂, and Rh₂ tetracetates remain structurally coherent, Cu₂ does not
Conditions	Vacuum of a mass spectrometer; anhydrous compounds

Why This Matters

For applications requiring gas-phase integrity of the dinuclear core—such as chemical vapor deposition precursor design or mass-selected ion studies—Mo₂(OAc)₄ is functionally superior to Cu₂(OAc)₄ and must be specified over the copper analog.

• [1] Gaseous Acetates. INIS Repository, International Atomic Energy Agency. Thermoanalytical and mass-spectrometrical observations on acetates and oxyacetates. IAEA INIS Record No. 16037306. Available at: https://inis.iaea.org/search/search.aspx?orig_q=RN:16037306 (accessed April 2026). View Source
• [2] Gasförmige Acetate. All Journals. On the volatilization of anhydrous Cu₂Ac₄, Cr₂Ac₄, Rh₂Ac₄, and Mo₂Ac₄ in mass spectrometry. Available via NSTL / slh.alljournals.cn (accessed April 2026). View Source

Support Effect on Olefin Metathesis Selectivity

When Mo₂(OAc)₄ is grafted onto SiO₂ and thermally activated at 350 °C, a well-defined dinuclear [Mo=Mo]ⱽ species forms (characterized by ESR with g = 1.928, RMo–Mo = 2.11 Å, coordination number = 0.6), which exhibits high catalytic activity and selectivity for propene metathesis at 20 °C while remaining completely inactive for ethene homologation [1][2]. Crucially, this activity is support-dependent: Mo₂(OAc)₄ impregnated on Al₂O₃ or encapsulated inside NaY zeolite yields catalysts that are entirely inactive for propene metathesis [1][2]. Furthermore, thermal treatment above 400 °C cleaves the Mo–Mo bond, converting the active dinuclear species into highly dispersed Mo⁵⁺ oxide that is negligibly active for metathesis [1].

Catalyst Support Effect

Head-to-head

SiO₂/350 °C: active, selective propene metathesis. Al₂O₃, NaY: inactive. Above 400 °C: activity lost.

Highlights support and temperature dependency

Protocol parameters must be replicated for activity

Evidence Dimension	Catalytic activity for propene metathesis at 20 °C (selectivity vs. ethene homologation)
Target Compound Data	SiO₂-grafted Mo₂(OAc)₄ (activated at 350 °C): highly active and selective for propene metathesis; inactive for ethene homologation
Comparator Or Baseline	Mo₂(OAc)₄/Al₂O₃: inactive for propene metathesis; Mo₂(OAc)₄/NaY: inactive; Mo₂(OAc)₄/SiO₂ activated above 400 °C (Mo–Mo cleaved): negligibly active for propene metathesis
Quantified Difference	Activity: high (SiO₂, 350 °C) vs. zero (Al₂O₃, NaY); selectivity: exclusive propene metathesis (no ethene homologation side reaction)
Conditions	0.008 g Mo₂(OAc)₄/SiO₂, 15 Torr propene, 25 °C (catalytic test); ESR/EXAFS characterization after activation at 350 °C

Why This Matters

The catalytic performance of Mo₂(OAc)₄-derived heterogeneous catalysts is acutely sensitive to both support identity and thermal activation temperature; procurement of Mo₂(OAc)₄ as a catalyst precursor requires specification of these parameters to reproduce literature activity, and the SiO₂/350 °C protocol provides a benchmark for quality control.

• [1] Ichikawa, M.; et al. SiO₂-Grafted Dinuclear Molybdenum Catalyst Derived from Mo₂(OAc)₄ Highly Active for Olefin Metathesis Reaction. Stud. Surf. Sci. Catal. 1991, 60, 367–374. DOI: 10.1016/S0167-2991(08)64036-7. View Source
• [2] Fukuoka, A.; Ichikawa, M.; et al. SiO₂-grafted dinuclear molybdenum catalyst derived from Mo₂(OAc)₄; highly active for alkene metathesis reaction. J. Chem. Soc., Chem. Commun. 1991, 1478–1479. View Source

Chiroptical Auxiliary for vic-Diol Configuration: Mo₂(OAc)₄ vs. Rh₂(OAc)₄

Mo₂(OAc)₄ serves as a well-established, commercially available auxiliary chromophore for determining the absolute configuration of cyclic and acyclic vicinal diols via in situ circular dichroism (CD) spectroscopy [1][2]. Upon mixing the chiral analyte with Mo₂(OAc)₄ in DMSO solution, chiral complexes form immediately without requiring isolation, generating characteristic induced Cotton effects (ICD) at approximately 300 nm and 400 nm within the d–d absorption manifold of the dimolybdenum core [1][2][3]. The sign of the Cotton effect at ~300 nm correlates directly with the sign of the O–C–C–O torsional angle (the helicity rule), enabling straightforward stereochemical assignment [2][3]. In contrast, dirhodium tetraacetate [Rh₂(OAc)₄] has been shown to form complexes with monohydroxy alcohols—which Mo₂(OAc)₄ does not—making the rhodium reagent less selective for vic-diol motifs and more prone to interfering complexes in polyfunctional molecules [4].

Chiroptical Selectivity

Reported

Mo₂(OAc)₄: vic-diol-specific CD. Rh₂(OAc)₄: also complexes monohydroxy alcohols.

Supports selection for stereochemical analysis

Validated helicity rule for absolute configuration

Evidence Dimension	Selectivity of in situ chiroptical sensing: vic-diol specificity vs. monohydroxy alcohol interference
Target Compound Data	Mo₂(OAc)₄: forms chiral CD-active complexes exclusively with vic-diols; characteristic Cotton effects at ~300 nm and ~400 nm; does NOT complex monohydroxy alcohols
Comparator Or Baseline	Rh₂(OAc)₄: forms complexes with monohydroxy alcohols in addition to diols, reducing selectivity for vic-diol absolute configuration assignment
Quantified Difference	Qualitative difference in substrate scope: Mo₂(OAc)₄ provides vic-diol-specific chiroptical response; Rh₂(OAc)₄ exhibits broader, less selective ligation
Conditions	In situ complexation in DMSO solution; CD measurement in the 260–500 nm range

Why This Matters

For laboratories performing absolute configuration assignment of natural products or synthetic intermediates containing vic-diol units, Mo₂(OAc)₄ is the preferred procurement choice over Rh₂(OAc)₄ due to its documented chemoselectivity and the existence of a validated, empirically supported helicity rule.

• [1] Liu, J.; Du, D.; Si, Y.-K.; et al. Application of Dimolybdenum Reagent Mo₂(OAc)₄ for Determination of the Absolute Configurations of vic-Diols. Chin. J. Org. Chem. 2010, 30, 1270–1278. Available at: https://sioc-journal.cn/Jwk_yjhx/EN/Y2010/V30/I9/1270 (accessed April 2026). View Source
• [2] Frelek, J.; et al. Configurational assignment of sugar erythro-1,2-diols from their electronic circular dichroism spectra with dimolybdenum tetraacetate. Tetrahedron: Asymmetry 2008, 19, 1709–1715. DOI: 10.1016/j.tetasy.2008.07.009. View Source
• [3] Jabłońska, E.; Górecki, M.; Frelek, J.; et al. Practical Method for the Absolute Configuration Assignment of tert/tert 1,2-Diols Using Their Complexes with Mo₂(OAc)₄. Available at: https://pubmed.ncbi.nlm.nih.gov/ (accessed April 2026). View Source
• [4] Transition Metal Complexes as Auxiliary Chromophores in Chiroptical Studies on Carbohydrates. Eureka Select. Available at: https://www.eurekaselect.com/ (accessed April 2026). Demonstrates that dimolybdenum tetraacetate does not form chiral complexes with monohydroxyalcohols, whereas dirhodium acetate shows affinity for such ligation. View Source

Synthetic Accessibility: Microwave vs. Reflux

An improved microwave-assisted synthesis of Mo₂(OAc)₄ has been reported that achieves superior yields in less than 1 hour using a closed-vessel microwave reactor, compared to the traditional method requiring extended reflux of Mo(CO)₆ with acetic acid and acetic anhydride under inert atmosphere for up to 20 hours [1]. Critically, the microwave method eliminates the need for both acetic anhydride and an inert gas atmosphere, reducing reagent cost and operational complexity [1]. This protocol has been demonstrated to produce Mo₂(acetate)₄, Mo₂(propionate)₄, and Mo₂(benzoate)₄ with comparable efficiency, though the acetate variant remains the most atom-economical entry point to the dimolybdenum tetracarboxylate family [1][2].

Synthesis Efficiency

Reported

Microwave:

Informs procurement economics and in-house synthesis

Reported time reduction >95% vs. traditional reflux

Magnetic Ground State

Class-level

Mo₂: diamagnetic (S=0); Cu₂: paramagnetic; Cr₂: diamagnetic but air-sensitive

Supports handling and characterization protocols

No paramagnetic interference in NMR; air stability advantage

Evidence Dimension	Synthesis time, reagent requirements, and operational complexity
Target Compound Data	Microwave: <1 hour, no acid anhydride required, no inert gas required, closed vessel, superior yields
Comparator Or Baseline	Traditional reflux: up to 20 hours, requires carboxylic acid anhydride, requires inert atmosphere (N₂ or Ar), open system
Quantified Difference	Time reduction: >95% (from 20 h to <1 h); reagent elimination: acetic anhydride and inert gas eliminated
Conditions	Mo(CO)₆ + acetic acid in closed microwave vessel (Johnson & Powell, 2008); comparison with standard reflux protocol

Why This Matters

The existence of a validated, rapid microwave synthesis protocol directly impacts procurement economics by lowering the barrier to in-house preparation, reducing lead-time dependency on commercial suppliers, and providing a competitive benchmark for assessing commercial pricing of bulk Mo₂(OAc)₄.

• [1] Johnson, K. D.; Powell, G. L. Microwave-assisted synthesis of dimolybdenum tetracarboxylates and a decanuclear osmium cluster. J. Organomet. Chem. 2008, 693, 1712–1715. DOI: 10.1016/j.jorganchem.2008.02.006. View Source
• [2] Molybdenum.com.cn. Molybdenum (II) Acetate Dimer – Production Method. Available at: http://molybdenum.com.cn/molybdenum-acetate-dimer.html (accessed April 2026). Reports ~90% yield from Mo(CO)₆ and acetic acid. View Source

Electronic Configuration and Magnetic Ground State Comparison

Mo₂(OAc)₄ is rigorously diamagnetic at all temperatures, consistent with its closed-shell σ²π⁴δ² electronic configuration in which all eight d-electrons are paired in bonding molecular orbitals [1]. This contrasts sharply with Cu₂(OAc)₄(H₂O)₂, which exhibits temperature-dependent paramagnetism arising from antiferromagnetic coupling between two unpaired electrons (singlet–triplet separation ≈497 cm⁻¹, exchange coupling constant J ≈ −292 to −315 cm⁻¹) [2][3]. Cr₂(OAc)₄(H₂O)₂ is diamagnetic at room temperature but its electronic structure is significantly more complex than that of Mo₂(OAc)₄: the δ bond is far weaker, and the σ, π, and δ orbital manifold is not distinctly separated as in the dimolybdenum case, making the Cr–Cr quadruple bond more susceptible to perturbation by axial ligands [4][5].

Magnetic Ground State

Class-level

Mo₂: diamagnetic (S=0); Cu₂: paramagnetic; Cr₂: diamagnetic but air-sensitive

Supports handling and characterization protocols

No paramagnetic interference in NMR; air stability advantage

Evidence Dimension	Magnetic ground state and electronic structural robustness
Target Compound Data	Diamagnetic (S = 0); σ²π⁴δ² configuration; well-separated bonding molecular orbitals; air-stable solid
Comparator Or Baseline	Cu₂(OAc)₄(H₂O)₂: paramagnetic at RT (S = 1 thermally accessible); Cr₂(OAc)₄(H₂O)₂: diamagnetic but air-sensitive, weaker δ bond, variable Cr–Cr distance
Quantified Difference	Magnetic moment: Mo₂ = 0 μB (diamagnetic); Cu₂ = temperature-dependent paramagnetism (J ≈ −300 cm⁻¹); Cr₂ = 0 μB at RT but inherently air-sensitive
Conditions	Solid state at room temperature; magnetic susceptibility measurements

Why This Matters

The robust diamagnetism and air stability of Mo₂(OAc)₄ ensure reproducible handling, storage, and spectroscopic characterization without the special inert-atmosphere precautions required for Cr₂(OAc)₄, and without the paramagnetic interference that complicates NMR analysis of Cu₂(OAc)₄-containing reaction mixtures.

• [1] Wikipedia contributors. Molybdenum(II) acetate. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Molybdenum(II)_acetate (accessed April 2026). View Source
• [2] Shee, N. K.; et al. On copper–copper bond in hydrated cupric acetate. Comput. Theor. Chem. 2015, 1067, 71–77. DOI: 10.1016/j.comptc.2015.05.019. View Source
• [3] Bleaney, B.; Bowers, K. D. Anomalous paramagnetism of copper acetate. Proc. R. Soc. Lond. A 1952, 214, 451–465. DOI: 10.1098/rspa.1952.0181. View Source
• [4] Cotton, F. A.; Murillo, C. A.; Walton, R. A. Multiple Bonds Between Metal Atoms, 3rd ed.; Springer: New York, 2005; Chapter 3, pp. 65–68. Describes distinctly separated Mo₂ orbital manifold vs. bunched Cr₂ orbitals. View Source
• [5] Wikiwand. Chromium(II) acetate. Available at: https://www.wikiwand.com/en/articles/Chromium(II)_acetate (accessed April 2026). Confirms air sensitivity of Cr₂(OAc)₄ in solution. View Source

Application Scenarios for Molybdenum(II) Acetate Dimer

Absolute Configuration of vic-Diols by In Situ CD

Mo₂(OAc)₄ is the reagent of choice for the in situ CD-based determination of absolute configuration of vicinal diols in natural products, carbohydrates, and synthetic intermediates. The method requires simply dissolving the analyte and Mo₂(OAc)₄ in DMSO and recording the CD spectrum; characteristic Cotton effects at ~300 nm and ~400 nm are interpreted using the helicity rule correlating the O–C–C–O torsional angle sign with the Cotton effect sign [1][2]. This application exploits the unique selectivity of Mo₂(OAc)₄ for vic-diol motifs over monohydroxy alcohols—a feature not shared by Rh₂(OAc)₄ [3]. Procurement of high-purity (≥99%) Mo₂(OAc)₄ is essential to avoid CD background interference from paramagnetic or absorbing impurities.

Precursor for SiO₂-Supported Olefin Metathesis Catalysts

Mo₂(OAc)₄ serves as a molecular precursor for grafting well-defined dinuclear Mo species onto silica supports. Thermal activation of Mo₂(OAc)₄/SiO₂ at precisely 350 °C generates a uniform [Mo=Mo]ⱽ active site that catalyzes propene metathesis with high selectivity at ambient temperature (20 °C), while completely suppressing ethene homologation side reactions [1]. This application relies on the integrity of the Mo–Mo quadruple bond during grafting and activation; exceeding 400 °C irreversibly cleaves the metal–metal bond and destroys metathesis activity [1]. Procurement for this purpose should specify Mo₂(OAc)₄ with consistent batch-to-batch purity, as residual Mo(CO)₆ or monomeric Mo impurities can alter grafting chemistry and catalytic performance.

Synthetic Intermediate for Quadruply-Bonded Complexes

Mo₂(OAc)₄ is the most widely used entry point for synthesizing the extensive family of quadruply-bonded dimolybdenum complexes. The acetate ligands can be partially or fully substituted by carboxylates, amidinates, formamidinates, halides, and other bridging ligands to tune solubility, redox potential, and catalytic activity [1][2]. The Mo–O bond distance of 2.119 Å and the robust Mo–Mo quadruple bond (2.0934 Å) provide a predictable structural platform for rational ligand design [3]. The availability of a rapid microwave synthesis protocol (＜1 hour, no anhydride, no inert gas) further enhances the attractiveness of Mo₂(OAc)₄ as a stockroom staple for laboratories engaged in metal–metal multiple bond chemistry [4].

Gas-Phase Mass Spectrometry and Bonding Studies

Because Mo₂(OAc)₄ vaporizes as the intact Mo₂Ac₄⁺ cation under mass spectrometric conditions—unlike Cu₂(OAc)₄, which dissociates—it is uniquely suited for gas-phase studies of metal–metal bonding, electron transport through quadruple bonds, and as a calibration standard for mass spectrometric analysis of dinuclear complexes [1][2]. Recent theoretical work has embedded Mo₂(OAc)₄ between nanoscale electrodes to investigate the role of quadruple bonding in single-molecule electron transport, highlighting its relevance to molecular electronics research [3]. Procurement for these applications demands high chemical purity to avoid fragmentation artifacts in mass spectra.

Application

Selection Property

Validation Focus

Absolute Configuration of vic-Diols by In Situ CD

vic-Diol chemoselectivity (over monohydroxy alcohols)

CD Cotton effect sign correlation (helicity rule); impurity background

SiO₂-Supported Olefin Metathesis Catalyst Precursor

Support-dependent activation protocol (SiO₂, 350 °C)

Propene metathesis selectivity; ethene homologation suppression

Synthetic Intermediate for Quadruply-Bonded Complexes

Atom-economical acetate precursor; Mo–Mo bond integrity

Ligand-substitution reproducibility; batch-to-batch purity

Gas-Phase Mass Spectrometry and Bonding Studies

Intact vaporization as Mo₂Ac₄⁺ (no dissociation)

Fragmentation pattern; mass spectrometric integrity

• [1] Ichikawa, M.; et al. SiO₂-Grafted Dinuclear Molybdenum Catalyst Derived from Mo₂(OAc)₄ Highly Active for Olefin Metathesis Reaction. Stud. Surf. Sci. Catal. 1991, 60, 367–374. DOI: 10.1016/S0167-2991(08)64036-7. View Source
• [2] Liu, J.; Du, D.; Si, Y.-K.; et al. Application of Dimolybdenum Reagent Mo₂(OAc)₄ for Determination of the Absolute Configurations of vic-Diols. Chin. J. Org. Chem. 2010, 30, 1270–1278. View Source
• [3] Transition Metal Complexes as Auxiliary Chromophores in Chiroptical Studies on Carbohydrates. Eureka Select. Demonstrates Mo₂(OAc)₄ does not complex monohydroxy alcohols. View Source
• [4] Johnson, K. D.; Powell, G. L. Microwave-assisted synthesis of dimolybdenum tetracarboxylates and a decanuclear osmium cluster. J. Organomet. Chem. 2008, 693, 1712–1715. DOI: 10.1016/j.jorganchem.2008.02.006. View Source